Cas no 1589522-46-2 (Propargyl-PEG5-amine)

• Product Name: Propargyl-PEG5-amine
• CAS No: 1589522-46-2
• MF: C₁₃H₂₅NO₅
• MW: 275.341304540634
• MDL: MFCD27977505
• CID: 3045597
• PubChem ID: 77078244
• Update Time: 2025-06-08

Propargyl-PEG5-amine Chemical and Physical Properties

Names and Identifiers

• Propargyl-PEG5-amine
• Propargyl-PEG5-NH2
• SCHEMBL18089434
• BS-31104
• 2-[2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethoxy]ethanamine
• DA-57101
• 1589522-46-2
• CS-0109024
• Alkyne-PEG5-NH2
• SY269309
• BP-22103
• HY-126976
• C70495
• 3,6,9,12,15-PENTAOXAOCTADEC-17-YN-1-AMINE
• AKOS040742491
• MFCD27977505

• MDL： MFCD27977505
• Inchi： 1S/C13H25NO5/c1-2-4-15-6-8-17-10-12-19-13-11-18-9-7-16-5-3-14/h1H,3-14H2
• InChI Key： BLBTXXAWMPTQOK-UHFFFAOYSA-N
• SMILES： O(CCOCCOCC#C)CCOCCOCCN

Computed Properties

• Exact Mass: 275.17327290 g/mol
• Monoisotopic Mass: 275.17327290 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 15
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 72.2
• Molecular Weight: 275.34

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 360.4±37.0 °C at 760 mmHg
• Flash Point: 166.5±20.2 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Propargyl-PEG5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Propargyl-PEG5-amine

Propargyl-PEG5-amine (CAS No. 1589522-46-2): A Versatile Building Block in Chemical Biology and Drug Delivery

Propargyl-PEG5-amine (CAS No. 1589522-46-2) is a highly versatile compound that has gained significant attention in the fields of chemical biology and drug delivery. This compound, also known as 3-(Aminooxy)-1-propyn-1-yloxy(polyethylene glycol) methyl ether, is a member of the PEGylated alkyne family, which has been extensively studied for its unique properties and wide range of applications.

The PEG5 segment in Propargyl-PEG5-amine provides excellent water solubility and biocompatibility, making it an ideal choice for conjugation with various biomolecules. The propargyl group, on the other hand, offers a reactive site for click chemistry reactions, particularly the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This reaction is widely used in bioconjugation, allowing for the precise and efficient attachment of functional groups to proteins, peptides, and other biomolecules.

Recent advancements in chemical biology have highlighted the importance of Propargyl-PEG5-amine in the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated the use of Propargyl-PEG5-amine to create PEGylated peptides with enhanced stability and reduced immunogenicity. These PEGylated peptides showed improved pharmacokinetic properties and higher bioavailability compared to their non-PEGylated counterparts.

In the context of drug delivery, Propargyl-PEG5-amine has been utilized to create self-assembling nanoparticles for targeted drug delivery. A research team at the University of California, Los Angeles (UCLA) developed a novel nanoparticle system using Propargyl-PEG5-amine as a key component. The nanoparticles were designed to deliver anticancer drugs directly to tumor sites, minimizing systemic toxicity and enhancing therapeutic efficacy. The results of this study were published in *ACS Nano* and have paved the way for further exploration of Propargyl-PEG5-amine in nanomedicine.

The biocompatibility and low toxicity of Propargyl-PEG5-amine make it suitable for various biomedical applications. A recent study in *Biomaterials* investigated the use of Propargyl-PEG5-amine in tissue engineering scaffolds. The researchers found that incorporating Propargyl-PEG5-amine into hydrogels significantly improved cell adhesion and proliferation, making it a promising material for regenerative medicine.

Moreover, Propargyl-PEG5-amine has been explored for its potential in diagnostic imaging. A study published in *Molecular Pharmaceutics* reported the synthesis of PEGylated imaging agents using Propargyl-PEG5-amine. These agents exhibited high stability and excellent imaging contrast, making them valuable tools for non-invasive monitoring of disease progression and treatment response.

The versatility of Propargyl-PEG5-amine extends beyond its use in chemical biology and drug delivery. It has also found applications in materials science, where it is used to modify surfaces and create functional coatings. A research group at MIT developed a method to functionalize graphene oxide with Propargyl-PEG5-amine, resulting in materials with enhanced mechanical properties and improved dispersibility in aqueous solutions.

In conclusion, Propargyl-PEG5-amine (CAS No. 1589522-46-2) is a multifaceted compound with a wide range of applications in chemical biology, drug delivery, tissue engineering, diagnostic imaging, and materials science. Its unique combination of PEGylation and click chemistry reactivity makes it an invaluable tool for researchers seeking to develop innovative solutions in these fields. As research continues to advance, the potential uses of Propargyl-PEG5-amine are likely to expand even further.